N,N,N-trimethyl-4-((2,3,5,6-tetrafluorophenoxy)carbonyl)benzenaminium trifluoromethanesulfonate

• Molecular Formula: C17H14F7NO5S
• Molecular Weight: 477.4 g/mol
• IUPAC Name: trifluoromethanesulfonate;trimethyl-[4-(2,3,5,6-tetrafluorophenoxy)carbonylphenyl]azanium
• InChI: InChI=1S/C16H14F4NO2.CHF3O3S/c1-21(2,3)10-6-4-9(5-7-10)16(22)23-15-13(19)11(17)8-12(18)14(15)20;2-1(3,4)8(5,6)7/h4-8H,1-3H3;(H,5,6,7)/q+1;/p-1
• InChI Key: MSKGDMSUFPSARJ-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(C)C1=CC=C(C=C1)C(=O)OC2=C(C(=CC(=C2F)F)F)F.C(F)(F)(F)S(=O)(=O)[O-]

Description

N,N,N-trimethyl-4-((2,3,5,6-tetrafluorophenoxy)carbonyl)benzenaminium trifluoromethanesulfonate is a chemical compound with the molecular formula C17H14F7NO5S.

Preparation Methods

The synthesis of N,N,N-trimethyl-4-((2,3,5,6-tetrafluorophenoxy)carbonyl)benzenaminium trifluoromethanesulfonate involves several steps. One common method includes the reaction of 2,3,5,6-tetrafluorophenol with N,N,N-trimethyl-4-aminobenzoyl chloride in the presence of a base to form the intermediate compound. This intermediate is then reacted with trifluoromethanesulfonic acid to yield the final product .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. These methods often include the use of automated reactors and continuous flow systems to ensure high yield and purity of the final product .

Chemical Reactions Analysis

N,N,N-trimethyl-4-((2,3,5,6-tetrafluorophenoxy)carbonyl)benzenaminium trifluoromethanesulfonate undergoes various chemical reactions, including:

Substitution Reactions: The compound can undergo nucleophilic substitution reactions, where the trifluoromethanesulfonate group is replaced by other nucleophiles.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.

Hydrolysis: The compound can undergo hydrolysis in the presence of water or aqueous solutions, leading to the formation of the corresponding carboxylic acid and amine.

Common reagents used in these reactions include bases, acids, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

N,N,N-trimethyl-4-((2,3,5,6-tetrafluorophenoxy)carbonyl)benzenaminium trifluoromethanesulfonate has several scientific research applications:

Chemistry: The compound is used as a reagent in organic synthesis, particularly in the formation of fluorinated aromatic compounds.

Biology: It is used in the study of enzyme inhibition and protein-ligand interactions due to its unique structural properties.

Medicine: The compound is investigated for its potential use in drug development, particularly in the design of new pharmaceuticals with improved efficacy and reduced side effects.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of N,N,N-trimethyl-4-((2,3,5,6-tetrafluorophenoxy)carbonyl)benzenaminium trifluoromethanesulfonate involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, inhibiting their activity or altering their function. This interaction is often mediated by the fluorinated aromatic ring and the positively charged ammonium group, which can form strong electrostatic and hydrophobic interactions with the target molecules .

Comparison with Similar Compounds

N,N,N-trimethyl-4-((2,3,5,6-tetrafluorophenoxy)carbonyl)benzenaminium trifluoromethanesulfonate can be compared with other similar compounds, such as:

N,N,N-trimethyl-5-((2,3,5,6-tetrafluorophenoxy)carbonyl)pyridin-2-aminium trifluoromethanesulfonate: This compound has a similar structure but contains a pyridine ring instead of a benzene ring.

N,N,N-trimethyl-3-((2,3,5,6-tetrafluorophenoxy)carbonyl)pyridin-6-aminium trifluoromethanesulfonate: Another similar compound with a pyridine ring, but with different substitution patterns.

These compounds share similar chemical properties and applications but differ in their specific molecular interactions and reactivity, highlighting the uniqueness of this compound .